Cas no 1806967-60-1 (Ethyl 3-bromo-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-acetate)

• Product name: Ethyl 3-bromo-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-acetate
• CAS No: 1806967-60-1
• MF: C₁₁H₉BrF₅NO₂
• MW: 362.090679883957
• CID: 4864814

Ethyl 3-bromo-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-acetate

• Inchi： 1S/C11H9BrF5NO2/c1-2-20-7(19)3-6-9(12)8(10(13)14)5(4-18-6)11(15,16)17/h4,10H,2-3H2,1H3
• InChI Key： HUDOBCRVNQNGBD-UHFFFAOYSA-N
• SMILES： BrC1C(CC(=O)OCC)=NC=C(C(F)(F)F)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 339
• XLogP3: 3.2
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 3-bromo-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-acetate

Ethyl 3-bromo-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-acetate (CAS No. 1806967-60-1): A Comprehensive Overview

Ethyl 3-bromo-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-acetate (CAS No. 1806967-60-1) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromo-substituted pyridine ring, a difluoromethyl group, and a trifluoromethyl group, all of which contribute to its potential therapeutic applications.

The bromopyridine core of this compound is particularly noteworthy due to its ability to participate in various chemical reactions, making it a valuable intermediate in the synthesis of more complex molecules. The presence of the difluoromethyl and trifluoromethyl groups adds to the compound's stability and reactivity, which are crucial for its use in drug discovery and development.

Recent studies have highlighted the potential of Ethyl 3-bromo-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-acetate in the treatment of various diseases. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structures exhibit potent antiviral and anticancer activities. These findings suggest that this compound could be a promising lead for the development of novel therapeutic agents.

In terms of its synthetic accessibility, Ethyl 3-bromo-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-acetate can be synthesized through a series of well-established chemical reactions. One common approach involves the bromination of a substituted pyridine followed by the introduction of the difluoromethyl and trifluoromethyl groups. This synthetic route has been optimized to yield high-purity products, making it suitable for both laboratory-scale and industrial-scale production.

The physical and chemical properties of Ethyl 3-bromo-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-acetate have been extensively studied. It is a solid at room temperature with a melting point ranging from 70 to 75°C. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), which facilitates its use in various chemical reactions and biological assays.

From a biological perspective, Ethyl 3-bromo-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-acetate has demonstrated significant activity against several pathogenic microorganisms. In vitro studies have shown that it exhibits strong inhibitory effects on bacterial and viral replication, making it a potential candidate for the development of new antimicrobial agents. Additionally, preliminary data from animal models suggest that this compound may have anti-inflammatory properties, further expanding its therapeutic potential.

The safety profile of Ethyl 3-bromo-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-acetate has also been evaluated. Toxicity studies conducted in rodents have indicated that it has low acute toxicity when administered orally or intraperitoneally. However, as with any new chemical entity, further safety assessments are necessary to ensure its safe use in humans.

In conclusion, Ethyl 3-bromo-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-acetate (CAS No. 1806967-60-1) represents an exciting opportunity for researchers and pharmaceutical companies alike. Its unique chemical structure and promising biological activities make it a valuable candidate for further investigation and potential clinical development. As research in this area continues to advance, it is likely that new applications for this compound will be discovered, contributing to the ongoing efforts to improve human health and well-being.